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Compound of Interest |

Compound Name: Ethyl 6-(difluoromethyl)nicotinate
CAS No.: 1574401-80-1
Cat. No.: B1436229
Get Quote
. J

Ethyl 6-(difluoromethyl)nicotinate is a fluorinated heterocyclic compound of significant
interest to the fields of medicinal chemistry and materials science. It belongs to the class of
nicotinic acid esters, which are prevalent structural motifs in numerous biologically active
molecules. The strategic incorporation of a difluoromethyl (CHF2) group onto the pyridine ring
profoundly alters the molecule's physicochemical properties, including lipophilicity, metabolic
stability, and hydrogen bond donating capacity. This guide provides a comprehensive overview
of the chemical properties, synthesis, reactivity, and potential applications of this valuable
research chemical, offering insights for scientists engaged in drug discovery and novel material
development.

The difluoromethyl group is often employed as a bioisostere for hydroxyl (-OH) or thiol (-SH)
groups. Its unique electronic properties and steric profile can lead to enhanced binding affinity
to biological targets and improved pharmacokinetic profiles. Understanding the fundamental
chemical properties of building blocks like Ethyl 6-(difluoromethyl)nicotinate is therefore
crucial for the rational design of next-generation pharmaceuticals.

Core Chemical and Physical Properties
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The fundamental properties of Ethyl 6-(difluoromethyl)nicotinate are summarized below.
These values, primarily predicted from computational models, provide a baseline for
experimental design.

Property Value Source
CAS Number 1574401-80-1 [1]
Molecular Formula CoHoF2NO2 [1]
Molecular Weight 201.17 g/mol [1]
Boiling Point 249.2 + 35.0 °C (Predicted) [1]
Density 1.219 + 0.06 g/cm3 (Predicted) [1]
pKa (of conjugate acid) -0.41 + 0.29 (Predicted) [1]
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Caption: Chemical Structure of Ethyl 6-(difluoromethyl)nicotinate.

Synthesis and Reactivity Profile
Synthetic Approach

While specific industrial-scale syntheses are proprietary, a logical and common laboratory-
scale approach involves the esterification of 6-(difluoromethyl)nicotinic acid. This precursor can
be synthesized through various methods, often involving the difluoromethylation of a suitable
pyridine precursor.

A generalized workflow for the final esterification step is the Fischer esterification method.

Experimental Protocol: Fischer Esterification
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 6-(difluoromethyl)nicotinic acid (1.0 eq) in an excess of absolute ethanol
(e.g., 10-20 eq).

Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
(H2S0a4) or p-toluenesulfonic acid (TsOH) (e.g., 0.05-0.1 eq).

Heating: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-12
hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or
Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: After cooling to room temperature, carefully neutralize the acid catalyst with a
saturated aqueous solution of sodium bicarbonate (NaHCO3).

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (NazSOa), filter,
and concentrate under reduced pressure. The resulting crude product can be purified by
column chromatography on silica gel to yield pure Ethyl 6-(difluoromethyl)nicotinate. A
similar method is described for the synthesis of the parent compound, ethyl nicotinate[2].

Caption: Generalized workflow for the synthesis of the target compound.

Reactivity

Ester Hydrolysis: The ethyl ester group can be readily hydrolyzed back to the parent
carboxylic acid under acidic or basic conditions. This functionality allows the molecule to
potentially act as a pro-drug, where the more polar carboxylic acid is the active form.

Amidation: The ester can react with amines to form the corresponding amides, providing a
route to a diverse library of derivatives for structure-activity relationship (SAR) studies.

Pyridine Ring Reactivity: The pyridine nitrogen is nucleophilic and can be oxidized or
alkylated. However, the electron-withdrawing nature of both the ester and the difluoromethyl
group deactivates the ring towards electrophilic aromatic substitution.

Spectroscopic Characterization
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Detailed spectroscopic analysis is essential for confirming the structure and purity of Ethyl 6-
(difluoromethyl)nicotinate. Below are the expected characteristics.

Technique Expected Features

- A characteristic triplet signal for the
difluoromethyl proton (-CHF2) with a coupling
constant (XJHF) of approximately 50-60 Hz. -
Signals for the three aromatic protons on the
*H NMR o : - .
pyridine ring, with splitting patterns dictated by
their positions. - A quartet for the methylene
protons (-OCH2CHs) and a triplet for the methyl

protons (-OCH2CHs) of the ethyl group.

- A triplet signal for the difluoromethyl carbon (-
CHF2) due to coupling with fluorine. - A signal
for the carbonyl carbon (C=0) of the ester. -
Signals for the aromatic carbons, with their

13C NMR _ o _
chemical shifts influenced by the substituents.
For comparison, the parent ethyl nicotinate
shows aromatic signals around 123-153 ppm[3].

- Signals for the two carbons of the ethyl group.

- A doublet signal for the two equivalent fluorine
1°F NMR atoms, coupled to the single proton of the

difluoromethyl group.

- An observable molecular ion peak (M*) or,
M s (MS) more commonly in ESI, a protonated molecular
ass Spec
P peak ([M+H]*) corresponding to the molecular

weight (201.17).

Applications in Research and Drug Development

The true value of Ethyl 6-(difluoromethyl)nicotinate lies in its utility as a versatile building
block for creating more complex molecules with tailored properties.

» Bioisosterism: The CHFz group serves as a lipophilic hydrogen bond donor and can act as a
bioisosteric replacement for a hydroxyl, thiol, or even an amine group. This substitution can
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enhance cell membrane permeability and improve metabolic stability by blocking sites
susceptible to oxidation.

» Scaffold for Medicinal Chemistry: The nicotinic acid core is a "privileged scaffold” found in
numerous approved drugs. By introducing the difluoromethyl group, chemists can
systematically probe the effects of fluorination on biological activity.

o Agrochemicals and Materials Science: Fluorinated organic compounds are also pivotal in the
development of modern agrochemicals and functional materials, such as liquid crystals and
polymers.

Structure-Application Relationship
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Caption: Relationship between structural motifs and their functional roles.

Safety and Handling
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No specific toxicological data for Ethyl 6-(difluoromethyl)nicotinate is publicly available.
Therefore, it must be handled with care, assuming it is hazardous. Safety information for
analogous compounds, such as the parent molecule ethyl nicotinate and the related methyl 6-
(difluoromethyl)nicotinate, provides a useful surrogate for risk assessment.

o Ethyl nicotinate is considered a hazardous substance that can cause respiratory and skin
irritation, with a risk of serious eye damage[4][5].

o Methyl 6-(difluoromethyl)nicotinate is classified with GHS hazard statements indicating it
is harmful if swallowed and causes skin, eye, and respiratory irritation[6].

Based on these analogs, the following precautions are recommended:

Precautionary

Hazard Class GHS Pictogram Signal Word
Statements
. ] Harmful if swallowed.
Acute Toxicity, Oral GHSO07 Warning
(H302)
) o ] Causes skin irritation.
Skin Irritation GHSO07 Warning
(H315)
o ) Causes serious eye
Eye Irritation GHSO07 Warning o
irritation. (H319)
i o ] May cause respiratory
Respiratory Irritation GHSO07 Warning

irritation. (H335)

Handling Recommendations:

e Use only in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves, and a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.
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Conclusion

Ethyl 6-(difluoromethyl)nicotinate is a high-value synthetic intermediate whose utility stems
from the unique combination of a biologically relevant pyridine core and the property-
modulating difluoromethyl group. Its predictable reactivity at the ester position allows for
straightforward derivatization, while the CHF2z group offers a powerful tool for chemists to fine-
tune the pharmacokinetic and pharmacodynamic properties of lead compounds. As the
demand for more sophisticated and effective small molecules continues to grow, the
importance of fluorinated building blocks like this one in the toolbox of the research scientist is
undeniable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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